3-[(2-Chloro-6-fluorophenyl)methyl]-5-(4-ethylphenyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-3-(4-ethylphenyl)-4aH-[1]benzothiolo[3,2-d]pyrimidin-1-ium-2,4-dione
• InChI: InChI=1S/C25H19ClFN2O2S/c1-2-15-10-12-16(13-11-15)29-24(30)23-22(17-6-3-4-9-21(17)32-23)28(25(29)31)14-18-19(26)7-5-8-20(18)27/h3-13,23H,2,14H2,1H3/q+1
• InChI Key: COLIXSJGCVNTPP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3C(=[N+](C2=O)CC4=C(C=CC=C4Cl)F)C5=CC=CC=C5S3
• Molecular Formula: C25H19ClFN2O2S+
• Molecular Weight: 465.9 g/mol

Description

3-[(2-Chloro-6-fluorophenyl)methyl]-5-(4-ethylphenyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione is a useful research compound. Its molecular formula is C25H18ClFN2O2S and its molecular weight is 464.94. The purity is usually 95%.
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Scientific Research Applications

Metal-Induced Carbon-Carbon Bond Formation

The research by Tandon and Lucas (2008) explores metal-induced facile synthesis processes for tricyclic systems. Their study demonstrates the formation of a novel heterotricyclic system through the reaction between 4-thiaheptane-2,6-dione and 1,2-diaminobenzene in the presence of nickel(II) perchlorate. This process highlights the potential for creating complex organic structures with significant implications for material synthesis and pharmaceutical applications S. S. Tandon, C. R. Lucas, 2008.

Supramolecular Structures and Hydrogen Bonding

A study by Low et al. (2002) focuses on the supramolecular structures of specific dioxane-diones, demonstrating how weak C-H...O hydrogen bonds can form intricate molecular assemblies. This research contributes to the understanding of molecular self-assembly and the development of novel materials with specific physical and chemical properties J. N. Low, et al., 2002.

Fluorination in Organic Synthesis

Stavber et al. (2004) report on the selective and effective fluorination of organic compounds in water, using a specific fluorinating agent. This process is crucial for introducing fluorine atoms into organic molecules, which is often sought in the development of pharmaceuticals and agrochemicals due to the unique properties that fluorine imparts G. Stavber, et al., 2004.

Development of Fluorophores and Molecular Aggregates

Research by Ramachandran et al. (2014) on the synthesis of highly functionalized dimeric tetracyclic dilactam fluorophores provides insights into the design of novel fluorescent materials. Their study highlights the importance of hydrogen-bonding in forming molecular aggregates and enhancing emission properties, which could be beneficial for applications in sensing, imaging, and optoelectronics G. Ramachandran, et al., 2014.